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Compound of Interest

Compound Name: KH-259

Cat. No.: B14890149

Get Quote

It appears that "KH-259" is not a standard chemical identifier, and search results indicate that

this designation may refer to several different products. To ensure the safe and proper disposal

of the substance you are working with, it is crucial to first correctly identify it.

Please verify the full product name from the container's label and Safety Data Sheet (SDS).

Below are the proper disposal procedures for the potential substances associated with "KH-
259" based on available information.

Option 1: CHEMLOK® 259
CHEMLOK® 259 is a highly flammable liquid and vapor that is harmful if inhaled and causes

skin and eye irritation.[1] It is also suspected of causing cancer and may damage fertility or the

unborn child.[1]

Disposal Procedures
Proper disposal of CHEMLOK® 259 must be in accordance with federal, state, and local

regulations.[2]

Waste Containerization:

Use a leak-proof, closable container to store the waste.[2]
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Ensure the container is not overfilled; leave at least 5% of the container volume for thermal

expansion.[2]

Label the container clearly as "Hazardous Waste" and include the full chemical name.[2]

Spill and Leak Cleanup:

In case of a spill, contain and remove the substance with inert absorbent material and non-

sparking tools.[1]

Avoid contact with the substance and breathing its vapors.[1]

Before cleanup, refer to the hazard information in the SDS.[1]

Disposal of Empty Containers:

Empty containers are not regulated as hazardous waste if they have been emptied by

normal methods.[2]

Triple rinse the container with a suitable solvent and allow it to air-dry in a well-ventilated

area, such as a chemical fume hood.[2]

Completely remove or deface the chemical labels before disposal.[2]
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Hazard Classification Description First Aid Measures

Flammability
Highly flammable liquid and

vapor.[1]

Keep away from heat, sparks,

open flames, and hot surfaces.

Use explosion-proof

equipment.[1]

Inhalation Toxicity
Harmful if inhaled. May cause

drowsiness or dizziness.[1]

Move the person to fresh air. If

breathing is difficult, give

oxygen and get immediate

medical attention.[1]

Skin Corrosion/Irritation

Causes skin irritation. May

cause an allergic skin reaction.

[1]

Flush skin with large amounts

of water while removing

contaminated clothing. Wash

with soap and water.[1]

Eye Damage/Irritation
Causes serious eye irritation.

[1]

Flush eyes immediately with a

large amount of water for at

least 15 minutes, holding

eyelids open. Get prompt

medical attention.[1]

Carcinogenicity
Suspected of causing cancer.

[1]

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.[1]

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.[1]

Obtain special instructions

before use.[1]

Experimental Workflow for Spill Neutralization
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Caption: CHEMLOK® 259 spill response workflow.
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Option 2: SK-259
SK-259 is a corrosive liquid that is harmful if swallowed and causes severe skin burns and eye

damage.[3] It is also very toxic to aquatic life with long-lasting effects.[3]

Disposal Procedures
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[3]

Waste Containerization:

Store in a locked, corrosive-resistant container.

Ensure the container is properly labeled.

Spill and Leak Cleanup:

Avoid contact with skin, eyes, or clothing.[3]

Do not breathe vapors or mists.[3]

Use appropriate personal protective equipment as recommended in Section 8 of the SDS.[3]
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Hazard Classification Description First Aid Measures

Acute Oral Toxicity Harmful if swallowed.[3]

Do not induce vomiting. If the

person is conscious, give them

water to drink. Seek immediate

medical attention.

Skin Corrosion/Irritation Causes severe skin burns.[3]

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing. Seek

immediate medical attention.

Eye Damage/Irritation
Causes severe eye damage.

[3]

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

and seek immediate medical

attention.[3]

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.[3]

Avoid release to the

environment.
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Caption: PPE selection based on SK-259 hazards.

Option 3: Virkon(TM) S
Virkon(TM) S can cause respiratory and skin irritation.[4] In case of fire, decomposition

products may include carbon dioxide, carbon monoxide, nitrogen oxides, sulfur oxides,

phosphorus oxides, and halogenated compounds.[4]

Disposal Procedures
Disposal should be in accordance with all applicable international, national, and local laws and

regulations.[4]

General Guidance:

Store in the original container in a dry, cool, and well-ventilated area, away from incompatible

materials.[4]

Wash hands thoroughly after handling.[4]
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Contaminated clothing should be washed before reuse.[4]

Safety and Handling Data
Hazard Description First Aid Measures

Inhalation
May cause respiratory

irritation.[4]

Remove the victim to fresh air

and keep at rest in a position

comfortable for breathing.[4]

Skin Contact Causes skin irritation.[4]

Wash with plenty of soap and

water. Take off contaminated

clothing.[4]

Eye Contact Causes serious eye irritation.

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Get immediate medical

attention.[4]

Option 4: Potassium Hydride (KH)
Potassium hydride (KH) is a powerful superbase that can be pyrophoric in air and reacts

violently with water and acids.[5]

Disposal Procedures
Due to its high reactivity, disposal of potassium hydride requires extreme caution and should

only be performed by trained personnel.

Deactivation of Small Quantities:

Slowly and carefully add the KH dispersion to a stirred, cooled (ice bath) solution of a high-

boiling-point alcohol, such as isopropanol or tert-butanol, under an inert atmosphere (e.g.,

nitrogen or argon).

The reaction produces hydrogen gas, which must be safely vented.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.cvear.com/wp-content/uploads/2020/02/Virkon-SDS.pdf
https://www.cvear.com/wp-content/uploads/2020/02/Virkon-SDS.pdf
https://www.cvear.com/wp-content/uploads/2020/02/Virkon-SDS.pdf
https://www.cvear.com/wp-content/uploads/2020/02/Virkon-SDS.pdf
https://www.cvear.com/wp-content/uploads/2020/02/Virkon-SDS.pdf
https://www.cvear.com/wp-content/uploads/2020/02/Virkon-SDS.pdf
https://en.wikipedia.org/wiki/Potassium_hydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14890149?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


After the reaction is complete, the resulting potassium alkoxide solution can be neutralized

with a dilute acid.

The neutralized solution can then be disposed of as aqueous waste, in accordance with local

regulations.

Safety and Handling Data
Hazard Description

Reactivity
Reacts violently with water, acids, and oxidants.

[5]

Flammability
Can be pyrophoric (ignites spontaneously) in air.

[5]

Corrosivity Corrosive.

Health Effects Causes skin burns and toxic pneumonitis.[6]

Signaling Pathway for KH Reaction with Water

Potassium Hydride (KH)
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+ H₂O
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Caption: Reaction of Potassium Hydride with Water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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